Cas no 1923743-75-2 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]-)

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]- is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane framework enhances shelf life and handling under ambient conditions. The tetramethyl substitution on the borolane ring improves steric protection, reducing unwanted side reactions. The presence of a methylthio group on the phenyl ring offers additional functionalization potential, making it valuable in pharmaceutical and agrochemical synthesis. This compound exhibits good solubility in organic solvents, facilitating its use in homogeneous catalytic systems. Its well-defined structure ensures consistent reactivity, making it a reliable choice for precision synthetic applications.

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]- structure

1923743-75-2 structure

Product Name:1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]-

CAS No:1923743-75-2

MF:C₁₄H₂₁BO₂S

MW:264.191343069077

MDL:MFCD31619499

CID:4487359

PubChem ID:138375873

Update Time:2025-06-08

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]-
- 4-Methyl-2-(methylthio)phenylboronic acid pinacol ester
- 4,4,5,5-Tetramethyl-2-(4-methyl-2-(methylthio)phenyl)-1,3,2-dioxaborolane
- CS-0189179
- MFCD31619499
- E94925
- 1923743-75-2
- 4,4,5,5-tetramethyl-2-(4-methyl-2-methylsulfanylphenyl)-1,3,2-dioxaborolane
- MDL： MFCD31619499
- Inchi： 1S/C14H21BO2S/c1-10-7-8-11(12(9-10)18-6)15-16-13(2,3)14(4,5)17-15/h7-9H,1-6H3
- InChI Key： VDMICOJPEXEUMY-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C)C=C1SC

Computed Properties

Exact Mass: 264.1355312Da
Monoisotopic Mass: 264.1355312Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8Å²

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-methyl-2-(methylthio)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB518131-500 mg	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester	1923743-75-2		500MG	€528.60	2023-04-17
abcr	AB518131-1 g	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester	1923743-75-2		1g	€719.40	2023-04-17
AstaTech	E94925-0.1/G	4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-(METHYLTHIO)PHENYL)-1,3,2-DIOXABOROLANE	1923743-75-2	95%	0.1g	$126	2023-09-18
AstaTech	E94925-0.25/G	4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-(METHYLTHIO)PHENYL)-1,3,2-DIOXABOROLANE	1923743-75-2	95%	0.25g	$252	2023-09-18
AstaTech	E94925-1/G	4,4,5,5-TETRAMETHYL-2-(4-METHYL-2-(METHYLTHIO)PHENYL)-1,3,2-DIOXABOROLANE	1923743-75-2	95%	1g	$505	2023-09-18
abcr	AB518131-500mg	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester; .	1923743-75-2		500mg	€540.20	2025-04-20
abcr	AB518131-1g	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester; .	1923743-75-2		1g	€734.40	2025-04-20
Aaron	AR021QVZ-250mg	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester	1923743-75-2	95%	250mg	$537.00	2025-02-12
Aaron	AR021QVZ-500mg	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester	1923743-75-2	95%	500mg	$611.00	2025-02-12
abcr	AB518131-250mg	4-Methyl-2-(methylthio)phenylboronic acid pinacol ester; .	1923743-75-2		250mg	€393.20	2025-04-20